Cas no 78110-38-0 (Aztreonam)

Aztreonam is a broad-spectrum beta-lactam antibiotic with a unique mechanism of action, exhibiting high stability against beta-lactamase enzymes. Its pharmacokinetic profile allows for efficient renal excretion and reduced nephrotoxicity. This renders Aztreonam particularly suitable for patients with impaired renal function or those requiring prolonged therapy.

Aztreonam structure

Product Name:Aztreonam

CAS No:78110-38-0

MF:C₁₃H₁₇N₅O₈S₂

MW:435.43278002739

MDL:MFCD00072145

CID:59947

PubChem ID:5742832

Update Time:2025-08-18

Aztreonam Chemical and Physical Properties

Names and Identifiers

- 2-(((Z)-(1-(2-Aminothiazol-4-yl)-2-(((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl)amino)-2-oxoethylidene)amino)oxy)-2-methylpropanoic acid
- [2s-[2a,3b(z)]]-2-[[[1-(2-amino-4-thiazolyl)-2-[(2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino]-2-oxoethylidene]amino]oxy]-2-methylpropanoic acid
- Aztreonam
- Aztreonam (Azactam)
- AZACTAM
- Azonam
- Azteronam
- AZTHREONAM
- Aztreon
- monobactam
- Nebactam
- Primbactam
- sq26,776
- 2-[[(Z)-[1-(2-Amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methyl-propanoic acid
- DSSTox_CID_2640
- DSSTox_RID_76669
- DSSTox_GSID_22640
- Aztreonam (Azactam, Cayston)
- Aztreonam,(S)
- 2-((Z)-1-(2-aminothiazol-4-yl)-2-((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-ylamino)-2-oxoethylideneaminooxy)-2-methylpropanoic acid
- Prestwick1_000185
- Prestwick0_000185
- MLS002154230
- SPBio_002030
- HMS2234E03
- Tox21_110692
- Tox21_110692_1
- SMR001233504
- Z1511483977
- 2-[[1-(2-amin
- SQ-26,776
- :Aztreonam
- SQ-26776
- BRD-K62607865-001-03-0
- HY-B0129
- 2-((((E)-1-(2-aminothiazol-4-yl)-2-(((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl)amino)-2-oxoethylidene)amino)oxy)-2-methylpropanoic acid
- 2-{[(Z)-[(2-amino-1,3-thiazol-4-yl)({[(2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl]carbamoyl})methylidene]amino]oxy}-2-methylpropanoic acid
- AKOS015961777
- Propanoic acid, 2-[[(Z)-[1-(2-amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methyl-
- Aztreonamum (Latin)
- HMS3712F11
- (Z)-2-((((2-Amino-4-thiazolyl)(((2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl)carbamoyl)methylene)amino)oxy)-2-methylpropionic acid
- NCGC00179656-01
- Propanoic acid, 2-(((1-(2-amino-4-thiazolyl)-2-((2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino)-2-oxoethylidene)amino)oxy)-2-methyl-, (2S-(2alpha,3beta(Z)))-
- Cayston
- BCP9000372
- Aztreonam, Pharmaceutical Secondary Standard; Certified Reference Material
- 149496-40-2
- (2S,3S)-3-((2Z)-2-(2-ammonio-1,3-thiazol-4-yl)-2-((2-carboxypropan-2-yloxy)imino)acetamido)-2-methyl-4-oxoazetidine-1-sulfonate
- 2-({[(1Z)-1-(2-amino-1,3-thiazol-4-yl)-2-{[(2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl]amino}-2-oxoethylidene]amino}oxy)-2-methylpropanoic acid
- AZTREONAM [ORANGE BOOK]
- G2B4VE5GH8
- Azetreonam
- MLS006011974
- MFCD00072145
- EN300-22411481
- AKOS015840157
- EINECS 278-839-9
- DTXCID602640
- SMR004703537
- SMR002204030
- rel-Aztreonam
- BIDD:GT0765
- Aztreonam E-Isomer
- 78110-38-0
- BRN 3577211
- AZTREONAM [JAN]
- AZTREONAM [USP MONOGRAPH]
- Az threonam
- (Z,)-2-((((2-Amino-4-thiazolyl)(((2S,3S,)-2-methyl-4-oxo-1-sulfo-3-azetidinyl)carbamoyl)methylene)amino)oxy)-2-methylpropionic acid
- (z)-2-[[[(2-amino-4-thiazolyl)[[(2s,3s)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]carbamoyl]methylene]amino]oxy]-2-methylpropionic acid
- PROPANOIC ACID, 2-(((1-(2-AMINO-4-THIAZOLYL)-2-((2-METHYL-4-OXO-1-SULFO-3-AZETIDINYL)AMINO)-2-OXOETHYLIDENE)AMINO)OXY)-2-METHYL-, (2S-(2.ALPHA.,3.BETA.(Z)))-
- AZTREONAM (USP-RS)
- Aztreonam, analytical standard
- Prestwick2_000185
- CS-1902
- AZTREONAM [USP-RS]
- 80951-91-3
- HMS2090K09
- BPBio1_000121
- 2-[(Z)-[1-(2-aminothiazol-4-yl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-azetidin-3-yl]amino]-2-oxo-ethylidene]amino]oxy-2-methyl-propanoic acid
- HMS2095F11
- DTXSID0022640
- AZTREONAM (USP MONOGRAPH)
- UNII-G2B4VE5GH8
- Squibb 26,776
- (2S,3S)-3-({(2Z)-2-(2-ammonio-1,3-thiazol-4-yl)-2-[(1-carboxy-1-methylethoxy)imino]ethanoyl}amino)-2-methyl-4-oxoazetidine-1-sulfonate
- BDBM50240480
- AZTREONAM (MART.)
- SR-01000841814-3
- NSC 646279
- MLS003915628
- 2-[[(Z)-[1-(2-Amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methylpropionic Acid
- CHEMBL158
- SQ 26776
- Dynabiotic
- SQ26776
- (2S,3S)-3-({(2Z)-2-(2-ammonio-1,3-thiazol-4-yl)-2-[(1-carboxy-1-methylethoxy)imino]ethanoyl}amino)-2-methyl-4-oxoazetidine-1-sulfonate(aztreonam)
- AS-13760
- Squibb 26776
- AZTREONAM [WHO-DD]
- AZTREONAM [MART.]
- Aztreonamum
- BCPP000356
- Aztreonam, United States Pharmacopeia (USP) Reference Standard
- 2-[1-(2-Amino-thiazol-4-yl)-1-((2S,3S)-2-methyl-4-oxo-1-sulfo-azetidin-3-ylcarbamoyl)-meth-(Z)-ylideneaminooxy]-2-methyl-propionic acid
- CCG-220185
- NSC-646279
- AZTREONAM [MI]
- S1505
- 2-Aminothiazol-4-yl)-2-((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-ylamino)-2-oxoethylideneaminooxy)-2-methylpropanoic acid
- Antibiotic squibb 26,776
- 2-((((Z)-1-(2-aminothiazol-4-yl)-2-(((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl)amino)-2-oxoethylidene)amino)oxy)-2-methylpropanoic acid
- 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(2S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl]amino]-2-oxoethylidene]amino]oxy-2-methylpropanoic acid
- AZTREONAM [USAN]
- AC-4330
- AZTREONAM [INN]
- AZACTAM IN PLASTIC CONTAINER
- 2-((Z)-(2-Aminothiazol-4-yl)-((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-ylcarbamoyl)methyleneaminooxy)-2-methyl-1-propanoic acid
- Az-threonam
- HMS1568F11
- (Z)-2-[[[(2-Amino-4-thiazolyl)[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3- azetidinyl]carbamoyl]methylene]amino]oxy]-2-methylpropionic acid
- CHEBI:161680
- AZTREONAM [VANDF]
- [2S-[2alpha,3beta(Z)]]-2-[[[1-(2-Amino-4-thiazolyl)-2-[(2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino]-2-oxoethylidene]amino]oxy]-2-methylpropanoic acid
- Aztreonam (USAN:USP:INN:BAN:JAN)
- Prestwick_914
- NSC646279
- BSPBio_000109
- SR-01000841814-2
- SR-01000841814
- 2-((((1Z)-1-(2-amino-1,3-thiazol-4-yl) -2- (((2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl)amino) -2- oxoethylidene)amino)oxy)-2-methylpropanoic acid
- J01DF01
- 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl]amino]-2-oxoethylidene]amino]oxy-2-methylpropanoic acid
- SO 26776
- Q27262730
- Prestwick3_000185
- NSC-758913
- Aztreonam E-Isomer; Propanoic acid, 2-[[(E)-[1-(2-amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methyl-; Propanoic acid, 2-[[[1-(2-amino-4-thiazolyl)-2-[(2-methyl-4-oxo-1-sulfo-3-azetidinyl)amino]-2-oxoethylidene]amino]oxy]-2-methyl-, [2S-[2a,3ss(E)]]-; SQ 28429
- BRD-K62607865-001-09-7
- A2466
- (E)-Aztreonam
- DTXSID20244045
- MDL： MFCD00072145
- Inchi： 1S/C13H17N5O8S2/c1-5-7(10(20)18(5)28(23,24)25)16-9(19)8(6-4-27-12(14)15-6)17-26-13(2,3)11(21)22/h4-5,7H,1-3H3,(H2,14,15)(H,16,19)(H,21,22)(H,23,24,25)/b17-8-/t5-,7-/m0/s1
- InChI Key： WZPBZJONDBGPKJ-VEHQQRBSSA-N
- SMILES： S(N1C([C@H]([C@@H]1C)NC(/C(/C1=CSC(N)=N1)=N\OC(C(=O)O)(C)C)=O)=O)(=O)(=O)O

Computed Properties

Exact Mass: 435.05200
Monoisotopic Mass: 435.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 808
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 0.3
Topological Polar Surface Area: 238

Experimental Properties

Color/Form: White crystal or colorless powder.
Density: 1.83
Melting Point: 220°C (dec.)
Boiling Point: No data available
Flash Point: No data available
Refractive Index: 1.6460 (estimate)
Solubility: biological extracorporealIn Vitro:DMSOsolubility50 mg/mL(114.83 mM;Need ultrasonic)H2O : 10 mg/mL(22.97 mM;Need ultrasonic)
Water Partition Coefficient: Soluble in DMF/water (1:1) at 50 mg/ml
PSA: 238.20000
LogP: 0.81830
Solubility: It is soluble in dimethylformamide, slightly soluble in methanol, very slightly soluble in ethanol, and almost insoluble in toluene, chloroform or ethyl acetate.
Merck: 14,925
Specific Rotation: -26° - -32° (c=0.5, H2O)
Vapor Pressure: No data available

Aztreonam Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
Safety Instruction： S22-S24/25
RTECS：UA2451400
Hazardous Material Identification：
Risk Phrases：R20/21/22; R36/37/38
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Safety Term：S22-S24/25

Aztreonam Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Aztreonam Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A965200-50mg	Aztreonam	78110-38-0		50mg	$ 75.00	2023-04-19
TRC	A965200-100mg	Aztreonam	78110-38-0		100mg	$ 85.00	2023-04-19
TRC	A965200-250mg	Aztreonam	78110-38-0		250mg	$ 108.00	2023-04-19
TRC	A965200-500mg	Aztreonam	78110-38-0		500mg	$ 121.00	2023-04-19
TRC	A965200-1g	Aztreonam	78110-38-0		1g	$ 181.00	2023-04-19
TRC	A965200-2g	Aztreonam	78110-38-0		2g	$ 289.00	2023-04-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	AP182-5g	Aztreonam	78110-38-0	95%（HPLC）	5g	￥358.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	AP182-1g	Aztreonam	78110-38-0	95%（HPLC）	1g	￥124.0	2022-06-10
abcr	AB355586-1 g	Aztreonam, 95%; .	78110-38-0	95%	1 g	€78.00	2023-07-19
abcr	AB355586-5 g	Aztreonam, 95%; .	78110-38-0	95%	5 g	€126.60	2023-07-19

Aztreonam Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:78110-38-0)Aztrenom

Order Number:LE11805

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:05

Price ($):discuss personally

Email:18501500038@163.com

Aztreonam Spectrogram

13C NMR

MS-MS

MS2

1H NMR

300 MHz

DMSO

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